13β-Ethyl-d5-3-methoxy-2,5(10)-gonadien-17-one
Description
CAS Number: 2322-77-2 (unlabeled)
Scientific Research Applications
Crystallography and Structural Analysis
- Crystallographic studies have been conducted to understand the stereochemistry and molecular structure of related steroidal compounds. For instance, research on the crystal structures of 10α-gon-5-enes from the synthetic pathway to desogestrel has elucidated the stereochemical configurations crucial for the synthesis of clinically relevant steroids (Modica et al., 2005).
Synthesis and Chemical Transformations
- Novel synthetic routes have been explored for the development of steroidal compounds with potential pharmaceutical applications. Studies on the palladium-catalyzed aminocarbonylations of 13β- and 13α-d-homo steroids demonstrate advanced techniques for introducing functional groups into steroidal frameworks, offering pathways for the creation of compounds with varied biological activities (Takács et al., 2010).
- Microbial transformation studies, such as those involving Saccharomyces cerevisiae, highlight the bioconversion of steroidal compounds into metabolites with different chemical properties, revealing potential for the production of novel bioactive molecules (Yu et al., 2015).
Applications in Material Science and Pharmacology
- The synthesis and evaluation of steroidal analogs for antimitotic activity represent an important area of research, where structural modifications of steroidal compounds lead to the discovery of molecules with enhanced biological activities. Such studies provide insights into the relationships between molecular structure and biological function, with implications for the development of new therapeutic agents (Rao et al., 2008).
properties
Product Name |
13β-Ethyl-d5-3-methoxy-2,5(10)-gonadien-17-one |
|---|---|
Molecular Formula |
C20H23D5O2 |
Molecular Weight |
305.47 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
